Cas no 1021091-26-8 (3-chloro-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide)

• Product Name: 3-chloro-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide
• CAS No: 1021091-26-8
• MF: C₂₀H₂₁ClN₄O₃S
• MW: 432.923742055893
• CID: 6349775
• PubChem ID: 42065484
• Update Time: 2025-05-27

3-chloro-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide
• AKOS024648869
• 3-chloro-N-[4-[(2-methyl-6-propan-2-yloxypyrimidin-4-yl)amino]phenyl]benzenesulfonamide
• F2445-0206
• 3-chloro-N-(4-((6-isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzenesulfonamide
• 1021091-26-8

• Inchi： 1S/C20H21ClN4O3S/c1-13(2)28-20-12-19(22-14(3)23-20)24-16-7-9-17(10-8-16)25-29(26,27)18-6-4-5-15(21)11-18/h4-13,25H,1-3H3,(H,22,23,24)
• InChI Key： UTPBQLFGJFDGDL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(NC1C=CC(=CC=1)NC1C=C(N=C(C)N=1)OC(C)C)(=O)=O

Computed Properties

• Exact Mass: 432.1022894g/mol
• Monoisotopic Mass: 432.1022894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-chloro-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide

Comprehensive Analysis of 3-chloro-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide (CAS 1021091-26-8)

The compound 3-chloro-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide (CAS 1021091-26-8) is a sulfonamide-based derivative with a unique pyrimidine core structure. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a kinase inhibitor or enzyme modulator. Its structural complexity, featuring a chlorobenzene moiety and a propan-2-yloxy group, makes it a subject of interest in drug discovery and material science.

Recent studies highlight the growing demand for small-molecule therapeutics targeting specific biological pathways. Researchers are particularly interested in how 3-chloro-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide interacts with protein targets in cancer and inflammatory diseases. The compound’s sulfonamide group is known for enhancing binding affinity, while the pyrimidine ring contributes to its stability and bioavailability.

In the context of green chemistry, scientists are exploring sustainable synthesis methods for CAS 1021091-26-8 to minimize environmental impact. Questions like "How is 3-chloro-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide synthesized?" or "What are its structure-activity relationships?" are frequently searched in academic and industrial databases. The compound’s isopropoxy side chain also opens discussions about solubility optimization in drug formulations.

From a computational chemistry perspective, molecular docking simulations of CAS 1021091-26-8 reveal promising interactions with ATP-binding sites in kinases. This aligns with the rising trend of AI-driven drug design, where such compounds are screened virtually before lab validation. Additionally, its heterocyclic framework is being studied for crystal engineering applications, addressing queries like "Can pyrimidine sulfonamides form co-crystals for improved delivery?"

The patent landscape for 3-chloro-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide shows activity in intellectual property filings related to metabolic disorders and signal transduction modulation. Its logP and hydrogen-bonding properties are critical for ADMET profiling, a hot topic in preclinical research. Analysts also note its relevance in combination therapies, especially when paired with immunomodulators.

In summary, CAS 1021091-26-8 represents a versatile scaffold bridging medicinal chemistry and material science. Its multi-functional design answers key industry challenges, from target selectivity to process scalability. As high-throughput screening technologies advance, this compound’s role in precision medicine and crop protection solutions is expected to expand further.